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Compound of Interest

2-Bromo-1-(3-bromo-4-
Compound Name:

nitrophenyl)ethanone
CAS No.: 56759-34-3

Cat. No.: B3037730

Get Quote

\ J

Chemical Identity: 2-Bromo-1-(3-bromo-4-nitrophenyl)ethanone CAS Registry Number:
56759-34-3 Molecular Formula: C

H
Br
NO

Molecular Weight: 322.94 g/mol Appearance: Solid (typically off-white to yellow crystalline
powder) Solubility: Soluble in organic solvents (DCM, DMSO, DMF); reacts with
water/nucleophiles.[1][2][3]

Part 1: Market Analysis (Suppliers & Pricing)
Supply Chain Overview

CAS 56759-34-3 is a specialized research chemical rather than a commodity solvent.[1][2] It is
typically manufactured on-demand or stocked in small quantities (milligram to gram scale) by
catalog suppliers focusing on organic building blocks and heterocyclic intermediates.[1][2]
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Key Suppliers & Catalog Data

The following table summarizes verified suppliers. Note that stock availability fluctuates, and
"Inquire" is common for this specific intermediate.

Estimated
. Catalog . ] ] Stock
Supplier Pack Size Price Purity .
Number Location
(USD)*
Global/USA/
BLD Pharm BD748628 100mg-1g ~$150 - $520  95%+ N
Ambeed A916881 1lg Inquire 95% USA
Fluorochem 56759-34-3 Custom Inquire 95%-+ UK
_ ~$520 _
MedBio MER20219 1g 95% China
(¥3743)

*Prices are estimates based on 2024/2025 market data and may vary by region and bulk
volume. The high price point (~$500/g) indicates its status as a high-value intermediate or
custom synthesis product.[1][2]

Procurement Strategy

 Purity Verification: Ensure the Certificate of Analysis (CoA) confirms the absence of the non-
brominated precursor (1-(3-bromo-4-nitrophenyl)ethanone), as this impurity can interfere
with subsequent cyclization reactions.[1][2]

o Safety Logistics: This compound is a potent lachrymator (tear-inducing agent) and skin
irritant due to the

-haloketone moiety.[1][2] Ensure the supplier ships in compliant, sealed secondary
containment.

Part 2: Technical Application & Mechanism

Core Utility: The "Warhead" for Heterocycle Synthesis
CAS 56759-34-3 is an
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-bromoketone, a highly reactive electrophile.[1][2] Its primary value in drug development is as a
"linchpin” for constructing thiazole and imidazole scaffolds—structures ubiquitous in kinase
inhibitors and GPCR ligands.

Mechanism of Chemical Action: Hantzsch Thiazole Synthesis

The most critical reaction for this compound is the condensation with thioamides (or thioureas).
¢ Nucleophilic Attack: The sulfur atom of the thioamide attacks the

-carbon of CAS 56759-34-3, displacing the bromide ion (S
2 reaction).[1][2]

e Cyclization: The nitrogen atom of the thioamide then attacks the carbonyl carbon, followed
by dehydration (loss of water).

o Result: Formation of a 2,4-disubstituted thiazole.

This pathway is essential for synthesizing libraries of kinase inhibitors where the 3-bromo-4-
nitrophenyl group serves as a core motif that can be further modified (e.g., reduction of the
nitro group to an amine for amide coupling).[1][2]

Biological Relevance: Covalent Inhibition Potential

While primarily an intermediate, the

-bromoketone motif is also a classic covalent warhead.[1][2]

o Mechanism: It reacts irreversibly with nucleophilic cysteine residues in protein active sites.[2]

o Application: It can be used as a probe in Activity-Based Protein Profiling (ABPP) to map
reactive cysteines in proteomes, although its high reactivity requires careful titration to avoid
non-specific labeling.[2]

Part 3: Visualization (Pathway & Workflow)
Figure 1: Synthetic Utility Pathway (Hantzsch Synthesis)

This diagram illustrates the transformation of CAS 56759-34-3 into a bioactive thiazole scaffold,
a common workflow in medicinal chemistry.[1][2]
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Caption: Figure 1. The Hantzsch Thiazole Synthesis pathway utilizing CAS 56759-34-3 to
generate bioactive scaffolds.[1][2][3][4]

Figure 2: Procurement & Quality Control Workflow
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Caption: Figure 2. Standard Operating Procedure (SOP) for the receipt and quality control of
reactive alpha-bromoketones.

Part 4: Experimental Protocols

Protocol 1: General Thiazole Synthesis (Hantzsch
Reaction)

Objective: To synthesize a 2-aminothiazole derivative using CAS 56759-34-3.[1][2][4]
Materials:

e CAS 56759-34-3 (1.0 eq)[1][2][4]

e Thiourea (1.1 eq)

o Ethanol (Absolute)

o Reflux condenser[2]

Step-by-Step Methodology:

o Dissolution: In a round-bottom flask, dissolve 1.0 equivalent of CAS 56759-34-3 in absolute
ethanol (approx. 10 mL per mmol). Note: Perform in a fume hood due to lachrymatory
properties.[2]

« Addition: Add 1.1 equivalents of thiourea to the solution.

o Reaction: Heat the mixture to reflux (approx. 78°C) for 2—4 hours. Monitor progress via TLC
(DCM:MeOH 95:5) or LC-MS.[1][2] The starting bromoketone should disappear.

o Workup: Cool the reaction to room temperature. A precipitate (the hydrobromide salt of the
thiazole) often forms.

o |solation: Filter the solid. Wash with cold ethanol.
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o Neutralization: Suspend the solid in water and adjust pH to ~9 with saturated NaHCO

to liberate the free base. Extract with Ethyl Acetate.

 Purification: Dry organic layer over MgSO

, filter, and concentrate. Recrystallize from Ethanol/Water if necessary.

Protocol 2: Safety & Handling (Lachrymator)

Hazard: Alpha-bromoketones are potent tear agents and skin sensitizers.[1][2]
» Engineering Controls: Always handle inside a functioning chemical fume hood.
o PPE: Wear double nitrile gloves, lab coat, and safety goggles.

o Spill Management: Neutralize spills with a solution of 10% Sodium Thiosulfate (reacts with
the alkyl halide) and dilute ammonia before cleaning.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Sources

. 1427326-90-6|2-Bromo-1-(2-bromo-3-nitrophenyl)ethanone|BLD Pharm [bldpharm.com]
. 56759-33-2|1-(3-Bromo-4-nitrophenyl)ethanone|BLD Pharm [bldpharm.com]

. CAS Index | Ambeed [ambeed.com]

. echemi.com [echemi.com]

. 99-81-0|2-Bromo-4'-nitroacetophenone|BLD Pharm [bldpharm.com]

. WEANEF... [china.guidechem.com]

°
~ » [6)] EaN w N -

. Supply nitrophenyl-methanimidamide-cyano-acetate-pyrimidinamine-dimethoxy | king-
pharm [king-pharm.com]

» To cite this document: BenchChem. [Technical Guide: Procurement and Application of CAS
56759-34-3]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3037730/docs#technical-guide-procurement-and-
application-of-cas-56759-34-3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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